3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride

• Molecular Formula: C13H20ClNS
• Molecular Weight: 257.82 g/mol
• IUPAC Name: 3-[(4-methylphenyl)sulfanylmethyl]piperidine;hydrochloride
• InChI: InChI=1S/C13H19NS.ClH/c1-11-4-6-13(7-5-11)15-10-12-3-2-8-14-9-12;/h4-7,12,14H,2-3,8-10H2,1H3;1H
• InChI Key: GMQBHGIFXKPWJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2CCCNC2.Cl

Description

3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride is a piperidine derivative characterized by a sulfanylmethyl group at the 3-position of the piperidine ring, substituted with a 4-methylphenyl moiety. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and biochemical applications.

The sulfanyl (thioether) group in this compound may influence electronic properties and binding interactions, distinguishing it from oxygen-based ethers or sulfonyl derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride typically involves the reaction of 4-methylthiobenzyl chloride with piperidine under specific conditions. The reaction is carried out in the presence of a base such as triethylamine, and the product is then converted to its hydrochloride salt by treatment with hydrochloric acid .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they generally follow similar synthetic routes as those used in laboratory settings. The scalability of the reaction and the purity of the final product are critical factors in industrial production.

Chemical Reactions Analysis

Types of Reactions

3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions.

Reduction: The compound can be reduced to remove the sulfur group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Substitution: Reagents such as alkyl halides and acyl chlorides can be used for substitution reactions.

Reduction: Reducing agents like lithium aluminum hydride can be employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution can introduce various functional groups into the piperidine ring.

Scientific Research Applications

3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride involves its interaction with specific molecular targets. The sulfur group can form interactions with various enzymes and receptors, potentially modulating their activity. The piperidine ring can also interact with biological membranes and proteins, influencing their function .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural and physicochemical attributes of 3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride with structurally related piperidine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Features	Key Properties
3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine·HCl	Likely C₁₃H₁₈ClNS	~285–300 (estimated)	3-(4-methylphenylsulfanylmethyl)	Hydrochloride salt; sulfanyl group enhances lipophilicity
3-[(4-Chlorophenyl)sulfanyl]piperidine·HCl	C₁₁H₁₄Cl₂NS	264.21	3-(4-chlorophenylsulfanyl)	Higher electronegativity due to Cl
4-(3-Methoxyphenyl)piperidine·HCl	C₁₂H₁₈ClNO	227.73	4-(3-methoxyphenyl)	Methoxy group increases polarity
3-([(4-Methoxyphenyl)sulfonyl]methyl)piperidine·HCl	C₁₃H₂₀ClNO₃S	305.82	3-(4-methoxyphenylsulfonylmethyl)	Sulfonyl group (electron-withdrawing)
4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine·HCl	C₁₄H₁₈ClN₃O	279.76	Oxadiazole ring fused with 4-methylphenyl	Potential bioactivity via heterocycle

Key Observations:

• Substituent Effects: The methylphenylsulfanyl group in the target compound balances lipophilicity and moderate electronic effects.
• Functional Group Impact : Sulfonyl derivatives (e.g., ) exhibit stronger electron-withdrawing effects compared to sulfanyl groups, which may reduce nucleophilicity and alter metabolic stability.
• Heterocyclic Modifications : The oxadiazole-containing compound introduces a rigid heterocycle, likely enhancing binding specificity in medicinal applications.

Pharmacological and Toxicological Considerations

• Oxadiazole derivatives () are often explored as kinase inhibitors or antimicrobial agents.
• Toxicity : While specific data for the target compound are unavailable, related piperidine hydrochlorides (e.g., 4-(diphenylmethoxy)piperidine·HCl) are classified as harmful with acute toxicity risks . Similar precautions (e.g., handling in ventilated areas) are advisable.

Biological Activity

3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride is a compound that belongs to the piperidine class of organic compounds, which are known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, including cytotoxicity, antimicrobial effects, and potential therapeutic applications.

Chemical Structure

The compound can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{ClN}\text{S}$$

This structure includes a piperidine ring substituted with a 4-methylphenylthio group, which is crucial for its biological activity.

1. Cytotoxicity

Research indicates that derivatives of piperidine compounds exhibit significant cytotoxic properties against various cancer cell lines. For instance, studies have shown that compounds with similar structures demonstrate antiproliferative activity against A549 lung carcinoma cells and MCF-7 breast carcinoma cells, with some derivatives showing an IC50 value significantly lower than standard chemotherapeutic agents like doxorubicin .

Compound	Cell Line	IC50 (µM)	Reference
3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride	A549 (Lung)	TBD
Derivative X	MCF-7 (Breast)	0.877
Derivative Y	HepG2 (Liver)	8.107

2. Antimicrobial Activity

Piperidine derivatives have been extensively studied for their antimicrobial properties. Compounds similar to 3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride have shown effective antibacterial and antifungal activities against various strains. For example, studies using microdilution methods have demonstrated significant inhibition of bacterial growth in Gram-positive and Gram-negative bacteria .

Bacterial Strain	Activity Level	Reference
Staphylococcus aureus	Moderate
Escherichia coli	High
Candida albicans	Low

The mechanism of action for piperidine derivatives often involves the inhibition of key enzymes or pathways within cancer cells. For instance, some studies suggest that these compounds may induce apoptosis through caspase activation and inhibit cell cycle progression . Additionally, molecular docking studies indicate potential interactions with protein targets involved in cancer proliferation and survival.

Case Studies

Case Study 1: Anticancer Activity
A study evaluated the anticancer potential of synthesized piperidine derivatives, including 3-{[(4-Methylphenyl)sulfanyl]methyl}piperidine hydrochloride. The results indicated significant growth inhibition in A549 and MCF-7 cell lines, with a notable increase in caspase-3 activation, suggesting the induction of apoptosis as a primary mode of action .

Case Study 2: Antimicrobial Efficacy
In another investigation, researchers tested the antimicrobial efficacy of various piperidine derivatives against clinical isolates of bacteria. The results showed that certain derivatives exhibited potent antibacterial activity comparable to established antibiotics, highlighting their potential as therapeutic agents in treating infections .